4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide
• InChI: InChI=1S/C13H14FN3O3S/c1-8-12(9(2)16-13(15-8)20-3)17-21(18,19)11-6-4-10(14)5-7-11/h4-7,17H,1-3H3
• InChI Key: HYEIGONUGWJUJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)OC)C)NS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C13H14FN3O3S
• Molecular Weight: 311.33 g/mol

Description

“4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide” is a chemical compound with the molecular formula C13H14FN3O3S and a molecular weight of 311.33. It belongs to the class of organic compounds known as 2-halobenzoic acids and derivatives.

Scientific Research Applications

Photodynamic Therapy Applications

The synthesis and characterization of new compounds with benzenesulfonamide derivatives have demonstrated significant applications in photodynamic therapy (PDT) for cancer treatment. A study highlighted the development of zinc phthalocyanine substituted with benzenesulfonamide groups containing Schiff base, which showed promising properties as a photosensitizer in PDT. This compound exhibits good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making it a potential candidate for type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimalarial Activity

Another notable application involves the antimalarial activity of compounds containing benzenesulfonamide. Specifically, a combination of 5-fluoroorotate and sulfamonomethoxine, a compound with a benzenesulfonamide moiety, exhibited potent antimalarial effects against Plasmodium falciparum in vitro and Plasmodium berghei in vivo. This combination showed significant synergy, highlighting the potential for developing new antimalarial treatments based on benzenesulfonamide derivatives (Kim, Miyake, Arai, & Wataya, 1998).

Antitumor and Antimicrobial Activities

Research on sulfonamide derivatives has also extended to exploring their antitumor and antimicrobial activities. For instance, novel thiourea derivatives bearing the benzenesulfonamide moiety demonstrated significant antimycobacterial activity, with some compounds exhibiting promising activity against Mycobacterium tuberculosis. The study's structure-activity relationship analysis revealed the potential of benzenesulfonamide derivatives as a basis for developing new antituberculosis drugs (Ghorab, El-Gaby, Soliman, Alsaid, Abdel-Aziz, & Elaasser, 2017).